N-(3-chloro-2-methylphenyl)-2-(2-methylphenyl)acetamide

• Molecular Formula: C16H16ClNO
• Molecular Weight: 273.75 g/mol
• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-(2-methylphenyl)acetamide
• InChI: InChI=1S/C16H16ClNO/c1-11-6-3-4-7-13(11)10-16(19)18-15-9-5-8-14(17)12(15)2/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key: JPFYMLGKWVEZHO-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CC(=O)NC2=C(C(=CC=C2)Cl)C

Description

N-(3-chloro-2-methylphenyl)-2-(2-methylphenyl)acetamide, also known as Cl-Phenylpiracetam, is a nootropic drug that has been recently gaining attention in the scientific community for its potential cognitive-enhancing effects.

Mechanism of Action

The exact mechanism of action of N-(3-chloro-2-methylphenyl)-2-(2-methylphenyl)acetamideacetam is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, including dopamine and acetylcholine. It may also increase blood flow to the brain, which can improve cognitive function.
Biochemical and Physiological Effects:
N-(3-chloro-2-methylphenyl)-2-(2-methylphenyl)acetamideacetam has been shown to increase dopamine and norepinephrine levels in the brain, which can improve cognitive function. It has also been shown to increase blood flow to the brain, which can improve oxygen and nutrient delivery to brain cells. Additionally, it has been shown to have antioxidant properties, which can protect brain cells from damage.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-chloro-2-methylphenyl)-2-(2-methylphenyl)acetamideacetam is its potential cognitive-enhancing effects, which can be useful in studying cognitive function in animal models. However, one limitation is that the exact mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are several future directions for research on N-(3-chloro-2-methylphenyl)-2-(2-methylphenyl)acetamideacetam. One area of interest is its potential use in treating cognitive disorders, such as Alzheimer's disease. Another area of interest is its potential use in enhancing cognitive function in healthy individuals, such as students or athletes. Additionally, further research is needed to fully understand the mechanism of action and potential side effects of N-(3-chloro-2-methylphenyl)-2-(2-methylphenyl)acetamideacetam.

Synthesis Methods

The synthesis method of N-(3-chloro-2-methylphenyl)-2-(2-methylphenyl)acetamideacetam involves the condensation of 3-chloro-2-methylbenzoyl chloride with 2-methylphenylamine in the presence of a base. The resulting product is then acetylated with acetic anhydride to yield N-(3-chloro-2-methylphenyl)-2-(2-methylphenyl)acetamideacetam. This synthesis method has been well-established and has been used in several studies.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-2-(2-methylphenyl)acetamideacetam has been studied for its potential cognitive-enhancing effects. In animal studies, it has been shown to improve memory and learning abilities. It has also been shown to increase dopamine and norepinephrine levels in the brain, which are neurotransmitters that play a role in cognitive function.